Cas no 2361638-11-9 (3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one)

• Product Name: 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one
• CAS No: 2361638-11-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5412990
• PubChem ID: 139018715
• Update Time: 2025-05-19

3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-26575167
• Z3024765463
• 3-[2-(dimethylamino)ethyl]-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one
• 3-[2-(Dimethylamino)ethyl]-5-methyl-1-prop-2-enoylimidazolidin-4-one
• 2361638-11-9
• 3-[2-(Dimethylamino)ethyl]-5-methyl-1-(1-oxo-2-propen-1-yl)-4-imidazolidinone
• 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one

• Inchi： 1S/C11H19N3O2/c1-5-10(15)14-8-13(7-6-12(3)4)11(16)9(14)2/h5,9H,1,6-8H2,2-4H3
• InChI Key： SVUDUWIWQJACOX-UHFFFAOYSA-N
• SMILES： C1N(C(=O)C=C)C(C)C(=O)N1CCN(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.7±45.0 °C(Predicted)
• pka: 8.95±0.28(Predicted)

Additional information on 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one

Introduction to 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one (CAS No. 2361638-11-9)

3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one, identified by its CAS number 2361638-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This imidazolidinone derivative features a unique structural framework, incorporating both dimethylamino and prop-2-enoyl functional groups, which contribute to its versatile reactivity and potential biological activity. The compound’s molecular architecture suggests a strong affinity for interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The 5-methyl substituent in the imidazolidinone ring enhances the compound’s stability and influences its electronic properties, while the presence of the prop-2-enoyl group introduces unsaturation, enabling various chemical modifications. These structural features collectively contribute to the compound’s potential utility in synthesizing novel pharmacophores or intermediates for therapeutic agents. The dimethylamino side chain, in particular, is known for its ability to modulate both lipophilicity and hydrogen bonding capabilities, which are critical factors in determining drug-like properties such as solubility, permeability, and metabolic stability.

In recent years, there has been growing interest in imidazolidinone derivatives due to their reported bioactivities across multiple therapeutic areas. Studies have highlighted their potential as scaffolds for developing antimicrobial, anti-inflammatory, and anticancer agents. The specific combination of functional groups in 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one positions it as a valuable building block for medicinal chemists seeking to design molecules with enhanced target specificity and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The dimethylamino group can serve as a hydrogen bond acceptor or participate in ionic interactions with protein targets, while the prop-2-enoyl moiety may engage in hydrophobic interactions or undergo enzymatic transformations. Such dual functionality makes it an attractive candidate for structure-based drug design approaches. Computational modeling studies have suggested that derivatives of this compound could interact with key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders.

Moreover, the 5-methyl group within the imidazolidinone core contributes to steric hindrance around critical binding pockets, which can be leveraged to optimize binding affinity. This feature is particularly important in cases where precise spatial orientation is required for effective receptor interaction. The compound’s ability to adopt multiple conformations due to its flexible backbone also adds another layer of complexity that could be exploited to enhance drug efficacy.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce specific functional groups with high regioselectivity. These developments not only streamline the synthesis process but also allow for greater diversification of analogues, facilitating high-throughput screening programs aimed at identifying lead compounds.

The pharmacological profile of this compound remains an area of active investigation. Preliminary in vitro assays have indicated potential activity against certain bacterial strains, possibly through interference with cell wall synthesis or membrane integrity. Additionally, its structural motifs are reminiscent of known bioactive molecules that exhibit anti-inflammatory effects by inhibiting key signaling pathways. While these findings are promising, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The synthetic versatility of 3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one also makes it a valuable tool for exploring new chemical entities (NCEs). By modifying its core structure or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. Such libraries are instrumental in fragment-based drug discovery initiatives, where small molecular fragments are incrementally modified to improve binding affinity and selectivity against biological targets.

In conclusion,3-2-(dimethylamino)ethyl-5-methyl-1-(prop-2-enoyl)imidazolidin-4-one (CAS No. 2361638-11-9) represents a fascinating compound with significant untapped potential in pharmaceutical research. Its unique structural features—particularly the interplay between the dimethylamino, prop-2-enoyl, and 5-methyl groups—make it an ideal candidate for further exploration as a scaffold or intermediate in drug development programs targeting various diseases. As synthetic chemistry continues to evolve, the accessibility of such complex molecules will undoubtedly accelerate the discovery of novel therapeutics capable of addressing unmet medical needs.